5-amino-1-(3-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(3-chlorophenyl)-N-(2-ethyl-6-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H18ClN5O/c1-3-12-7-4-6-11(2)15(12)21-18(25)16-17(20)24(23-22-16)14-9-5-8-13(19)10-14/h4-10H,3,20H2,1-2H3,(H,21,25)
• InChI Key: JCIFBXSTUCXPIT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=C(N(N=N2)C3=CC(=CC=C3)Cl)N)C
• Molecular Formula: C18H18ClN5O
• Molecular Weight: 355.8 g/mol

Description

This compound belongs to the 1,2,3-triazole-4-carboxamide class, characterized by a central triazole ring substituted with an amino group at position 5 and a carboxamide group at position 2. The 1-position is occupied by a 3-chlorophenyl group, while the amide nitrogen is linked to a 2-ethyl-6-methylphenyl substituent. Its structural complexity confers unique physicochemical and biological properties, making it a candidate for therapeutic applications, particularly in antimicrobial or anticancer research .

Biological Activity

The compound 5-amino-1-(3-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,3-triazole-4-carboxamide is a member of the triazole family, which has garnered attention due to its diverse biological activities. This article explores its biological activity, focusing on its mechanisms of action, efficacy against various diseases, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}ClN_5O$, with a molecular weight of approximately 376.9 g/mol. The structure features a triazole ring that is pivotal for its biological activity, particularly in anti-cancer and anti-inflammatory applications.

Research indicates that compounds containing the triazole moiety can interact with various biological targets. For instance:

• Complex I Inhibition : Similar compounds have shown the ability to inhibit mitochondrial complex I, leading to reduced ATP production and increased reactive oxygen species (ROS) generation, which can induce apoptosis in cancer cells .
• Cell Cycle Arrest : The compound may also induce cell cycle arrest in cancerous cells, thereby preventing proliferation. Studies have demonstrated that modifications to the triazole ring significantly affect this activity .

Anticancer Activity

The compound has been tested against several cancer cell lines, demonstrating significant cytotoxic effects. The following table summarizes the IC50 values for various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast Cancer)	0.65	Induction of apoptosis via p53 activation
U-937 (Monocytic Leukemia)	2.41	Cell cycle arrest and apoptosis
H9c2 (Cardiac Myoblast)	0.75	Inhibition of mitochondrial respiration

Other Biological Activities

In addition to anticancer properties, the compound has shown potential in other areas:

• Anti-inflammatory Activity : The triazole derivatives have been linked to reduced inflammatory responses in vitro, suggesting a role in treating inflammatory diseases .
• Antimicrobial Properties : Some studies indicate that triazole compounds exhibit antimicrobial activity against various pathogens, although specific data on this compound is limited.

Case Studies

• Study on Mitochondrial Dysfunction : A study demonstrated that derivatives similar to this compound inhibited mitochondrial complex I, leading to increased apoptosis in cancer cells. This was evidenced by increased levels of cleaved caspase-3 and p53 expression in treated cells .
• Flow Cytometry Analysis : Flow cytometry assays indicated that the compound effectively induced apoptosis in MCF-7 cells in a dose-dependent manner. The presence of the triazole moiety was crucial for this activity, as modifications led to decreased efficacy .

Scientific Research Applications

Antifungal Activity

Recent studies have highlighted the antifungal properties of triazole derivatives, including 5-amino-1-(3-chlorophenyl)-N-(2-ethyl-6-methylphenyl)-1H-1,2,3-triazole-4-carboxamide. Research indicates that compounds in this class exhibit significant antifungal activity against various plant pathogens. For instance, a study evaluated the efficacy of several triazole derivatives against Phytophthora capsici, showing that certain derivatives demonstrated superior antifungal activity compared to established fungicides like mefentrifluconazole. The compound's structure allows it to interact effectively with the target enzymes involved in fungal growth .

Anticancer Potential

The triazole ring system has been associated with anticancer properties. Studies have shown that derivatives of triazoles can inhibit cancer cell proliferation by inducing apoptosis and disrupting cell cycle progression. Specific derivatives have been synthesized and tested for their cytotoxic effects on various cancer cell lines, indicating potential therapeutic applications in oncology .

Fungicides

The compound's antifungal properties make it a candidate for development as a fungicide. Its ability to inhibit the growth of pathogenic fungi could be harnessed to protect crops from diseases, thereby improving agricultural productivity. The synthesis and evaluation of novel triazole derivatives have been aimed at enhancing their fungicidal spectrum and potency against resistant strains of pathogens .

Pesticide Development

In addition to its antifungal applications, the compound may also serve as a basis for developing new pesticides. The structural characteristics that confer antifungal activity could be modified to enhance efficacy against other pests, contributing to integrated pest management strategies in agriculture .

Case Study 1: Antifungal Efficacy

A recent study synthesized a series of 1,2,4-triazole derivatives and evaluated their antifungal activities against seven phytopathogenic fungi. Among these, one derivative showed an EC50 value significantly lower than that of mefentrifluconazole, suggesting its potential as a more effective fungicide .

Case Study 2: Cytotoxicity Assessment

In another investigation focusing on the anticancer potential of triazole derivatives, researchers reported that certain compounds exhibited selective cytotoxicity towards breast cancer cells with IC50 values in the low micromolar range. This study underscores the importance of structural modifications in enhancing biological activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table highlights key structural analogs and their substituent variations:

Compound Name / ID	R1 (1-Position)	R2 (Amide Nitrogen)	Molecular Weight	Key Biological Activity/Notes	References
Target Compound	3-Chlorophenyl	2-Ethyl-6-methylphenyl	~436.9*	Potential antimicrobial/anticancer activity; enhanced lipophilicity due to ethyl group
5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide (Lead 1)	Carbamoylmethyl	Varied (SAR studies)	~248.8	IC50 = 32 µM; inhibits RecA*-mediated LexA cleavage (SOS response inhibition)
L937-0416	[2-(3-Chlorophenyl)-5-methyloxazole]methyl	2,4-Dimethylphenyl	436.9	Anticancer screening candidate; oxazole moiety enhances steric bulk
ZIPSEY (CSD Refcode)	4-Chlorophenyl	(S)-1-Hydroxy-3-phenylpropan-2-yl	-	β-Turn mimetic properties; hydroxy group improves solubility
5-Amino-N-(3-Chloro-4-Methylphenyl)-1-(3,4-Dimethylphenyl)-1H-1,2,3-Triazole-4-Carboxamide	3,4-Dimethylphenyl	3-Chloro-4-methylphenyl	-	Structural rigidity from dimethyl groups; potential for improved metabolic stability

*Molecular weight estimated based on formula C₂₂H₂₁ClN₆O₂ .

Key Observations:

• Role of Halogenation : The 3-chlorophenyl group in the target compound and L937-0416 may improve target binding via hydrophobic interactions, similar to the 4-chlorophenyl group in ZIPSEY .
• Oxazole vs.

Q & A

Basic Research Questions

What are the optimal synthetic routes for this compound, and how can reaction conditions be optimized?

The synthesis typically involves a multi-step process starting with the condensation of substituted aniline and isocyanide derivatives. Key steps include:

• Coupling reactions : Use of carbodiimide-based coupling reagents (e.g., EDC/HOBt) to form the carboxamide bond .
• Triazole ring formation : Copper-catalyzed azide-alkyne cycloaddition (CuAAC) under inert conditions to ensure regioselectivity .
• Optimization : Statistical experimental design (e.g., response surface methodology) minimizes trial-and-error by analyzing variables like temperature, solvent polarity, and catalyst loading. Central composite designs help identify optimal conditions for yield and purity .

Which analytical techniques are essential for structural characterization and purity assessment?

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR confirms regiochemistry and substituent positions, particularly distinguishing between triazole isomers (1,2,3-triazole vs. 1,2,4-triazole) .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight and detects isotopic patterns (e.g., chlorine/bromine signatures) .
• HPLC-PDA : Quantifies purity (>95% threshold for biological assays) using reverse-phase C18 columns with acetonitrile/water gradients .

What preliminary biological assays are recommended to evaluate its therapeutic potential?

• In vitro screening :
  • Enzyme inhibition assays : Test against kinases or inflammatory mediators (e.g., COX-2) at varying concentrations (1–100 μM) .
  • Cytotoxicity profiling : Use MTT assays on human cell lines (e.g., HEK293, HepG2) to establish IC₅₀ values .
• Solubility optimization : Employ co-solvents (DMSO/PEG mixtures) or salt formation to enhance bioavailability for in vivo studies .

Advanced Research Questions

How can structure-activity relationship (SAR) studies improve its biological efficacy?

• Substituent modulation : Replace the 3-chlorophenyl group with electron-withdrawing (e.g., nitro) or donating (e.g., methoxy) groups to assess impact on target binding .
• Bioisosteric replacement : Substitute the triazole core with thiadiazole or oxadiazole to evaluate metabolic stability .
• 3D-QSAR modeling : Use comparative molecular field analysis (CoMFA) to correlate substituent spatial arrangements with activity .

What computational strategies predict binding affinities and mechanistic pathways?

• Molecular docking : AutoDock Vina or Schrödinger Suite models interactions with target proteins (e.g., kinase domains). Focus on hydrogen bonding with the carboxamide group and hydrophobic interactions with the chlorophenyl moiety .
• Molecular Dynamics (MD) simulations : GROMACS or AMBER assesses binding stability over 100-ns trajectories, identifying key residues for mutagenesis validation .
• Quantum mechanical calculations : DFT (B3LYP/6-31G*) optimizes geometry and calculates electrostatic potential maps for reactivity prediction .

How can contradictions in reported biological activities across studies be resolved?

• Assay standardization : Control variables like cell passage number, serum concentration, and incubation time to reduce inter-lab variability .
• Orthogonal validation : Confirm initial findings using complementary methods (e.g., SPR for binding affinity alongside enzymatic assays) .
• Meta-analysis : Aggregate data from PubChem and ChEMBL to identify trends in activity cliffs or scaffold hopping effects .

What methodologies address challenges in scaling up synthesis for preclinical studies?

• Flow chemistry : Continuous synthesis reduces side reactions and improves yield for intermediates like the triazole core .
• Green chemistry principles : Replace hazardous solvents (DCM) with cyclopentyl methyl ether (CPME) or 2-MeTHF .
• Process analytical technology (PAT) : In-line FTIR monitors reaction progress in real-time to maintain quality control .

How can metabolomic studies elucidate its pharmacokinetic profile?

• LC-MS/MS : Quantify plasma/tissue concentrations in rodent models to calculate AUC, Cₘₐₓ, and half-life .
• CYP450 inhibition assays : Identify metabolic pathways using human liver microsomes and CYP isoform-specific inhibitors .
• Stable isotope labeling : Track metabolite formation (e.g., ¹³C-labeled compound) to map biotransformation pathways .

Methodological Considerations

• Data reproducibility : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) by depositing raw spectral data in repositories like Zenodo .
• Ethical compliance : Follow OECD guidelines for in vivo studies, including 3Rs (Replacement, Reduction, Refinement) .